Tantalum (V) isopropoxide

Specification

• CAS No.: 16761-83-4
• Molecular Formula: C15H35O5Ta
• Molecular Weight: 476.38 g/mol
• IUPAC Name: propan-2-olate;tantalum(5+)
• Standard InChI: InChI=1S/5C3H7O.Ta/c5*1-3(2)4;/h5*3H,1-2H3;/q5*-1;+5
• Standard InChI Key: BZXLPZMNHQWSNR-UHFFFAOYSA-N
• SMILES: CC(C)[O-].CC(C)[O-].CC(C)[O-].CC(C)[O-].CC(C)[O-].[Ta+5]
• Canonical SMILES: CC(C)[O-].CC(C)[O-].CC(C)[O-].CC(C)[O-].CC(C)[O-].[Ta+5]

Introduction

Physical and Chemical Properties

Tantalum (V) isopropoxide exists as a pale yellow solid under standard conditions, with distinctive physical and chemical characteristics that determine its handling requirements and applications.

Physical Properties

The compound exhibits a melting point of 92°C and boils at approximately 122°C under reduced pressure (0.1 mm Hg). It has a relative density of 1.31 and presents a vapor pressure of 8 mm Hg at 20°C. These properties influence its storage, handling, and processing requirements in laboratory and industrial settings.

Chemical Properties and Reactivity

One of the most significant chemical properties of tantalum (V) isopropoxide is its sensitivity to moisture. The compound reacts with water, undergoing hydrolysis to form tantalum pentoxide and isopropanol. This reactivity necessitates storage and handling under inert atmospheres to prevent degradation.

The compound is also incompatible with oxidizing agents and decomposes slowly when exposed to moist air. Its reactivity profile influences both its applications and the safety precautions required during its use.

Tabulated Physical and Chemical Properties

Property	Value
Physical State	Solid
Color	Pale yellow
Molecular Mass	476.39 g/mol
Melting Point	92°C
Boiling Point	122°C @ 0.1 mm Hg
Flash Point	> 65°C
Relative Density	1.31
Vapor Pressure	8 mm Hg @ 20°C
Solubility	Reacts with water
Sensitivity	Moisture sensitive
Odor	Mild/Petrol-like

Synthesis and Preparation Methods

The preparation of tantalum (V) isopropoxide involves specific synthetic routes designed to achieve high purity and yield.

Laboratory Synthesis

The primary synthetic route for tantalum (V) isopropoxide involves the reaction of tantalum pentachloride with isopropanol. This reaction proceeds according to the following equation:

TaCl₅ + 5 C₃H₇OH → Ta(OCH(CH₃)₂)₅ + 5 HCl

This synthesis requires careful control of reaction conditions, particularly the maintenance of an inert atmosphere to prevent hydrolysis of both the reactants and products. The reaction is typically conducted in appropriate organic solvents to facilitate the process and improve yield.

Industrial Production Methods

In industrial settings, the production of tantalum (V) isopropoxide involves additional considerations related to scale, efficiency, and safety. The process requires precise control of temperature and pressure parameters to ensure consistent product quality and high yield. The use of anhydrous conditions and inert gas atmospheres (typically nitrogen or argon) is essential to prevent contamination and degradation of the product throughout the manufacturing process.

Industrial production methods may also incorporate purification steps, such as distillation under reduced pressure, to achieve the high purity levels required for specialized applications.

Chemical Reactions and Transformations

Tantalum (V) isopropoxide participates in various chemical reactions that determine its behavior in different applications and synthetic processes.

Hydrolysis Reactions

The most characteristic reaction of tantalum (V) isopropoxide is hydrolysis, where it reacts with water to form tantalum pentoxide and isopropanol. The reaction can be represented as:

Ta(OCH(CH₃)₂)₅ + 5 H₂O → Ta₂O₅ + 5 (CH₃)₂CHOH

This hydrolysis reaction is particularly important in sol-gel processes and thin film deposition techniques, where controlled hydrolysis leads to the formation of tantalum oxide materials with specific structural characteristics.

Alcoholysis Reactions

Tantalum (V) isopropoxide undergoes alcoholysis when reacted with other alcohols, resulting in the exchange of isopropoxy groups with other alkoxy groups. This reaction is significant in modifying the properties of the compound for specific applications, particularly in tailoring the reactivity and solubility characteristics.

Thermal Decomposition

Upon heating, tantalum (V) isopropoxide undergoes thermal decomposition to form tantalum pentoxide and isopropanol. This reaction is utilized in certain thin film deposition techniques, where the controlled decomposition of the compound leads to the formation of tantalum oxide layers with specific properties.

Applications in Thin Film Technology

One of the primary applications of tantalum (V) isopropoxide is in the production of tantalum oxide thin films, which find use in various technological fields.

Deposition Techniques

Tantalum (V) isopropoxide serves as a precursor in several thin film deposition methods, including:

• Chemical Vapor Deposition (CVD): The compound is vaporized and transported to a substrate where it decomposes to form tantalum oxide films.

• Atomic Layer Deposition (ALD): This technique utilizes the self-limiting reactions of tantalum (V) isopropoxide to achieve precise layer-by-layer growth of tantalum oxide films.

• Sol-Gel Processing: In this method, controlled hydrolysis and condensation of tantalum (V) isopropoxide lead to the formation of tantalum oxide sols that can be deposited and processed into films.

Properties of Tantalum Oxide Films

The tantalum oxide films produced using tantalum (V) isopropoxide as a precursor exhibit several valuable properties:

Property	Value/Characteristic
Refractive Index	Up to 2.039
Dielectric Constant	High (varies by deposition method)
Thickness Control	Nanometer scale
Optical Transparency	High
Chemical Stability	Excellent
Thermal Stability	Very good

These properties make tantalum oxide films suitable for various applications in optical and electronic devices.

Applications in Catalysis and Polymerization

Tantalum (V) isopropoxide and its derivatives demonstrate significant activity in various catalytic processes, particularly in polymerization reactions.

Catalyst Development

The compound serves as a precursor for the synthesis of tantalum-based catalysts, including metallocene, half-metallocene, and non-metallocene complexes. These catalysts exhibit specific activities in polymerization processes, influenced by the electronic and steric properties of the tantalum center and its ligands.

Polymerization Catalysis

Research has demonstrated that certain tantalum complexes derived from tantalum (V) isopropoxide can catalyze polymerization reactions, including:

• Ethylene-1-octene copolymerization: Half-metallocene tantalum complexes show high activity for high-temperature olefin copolymerizations, producing low-density poly(ethylene-co-1-octene) copolymers with high molecular weight.

• Methyl methacrylate polymerization: When activated with suitable co-catalysts like Al(C₆F₅)₃, certain tantalum compounds can catalyze syndiospecific methyl methacrylate polymerization.

The catalytic activity depends significantly on the structure of the tantalum complex and the activation method employed, highlighting the importance of precise molecular design in catalyst development.

Comparative Analysis with Similar Compounds

Tantalum (V) isopropoxide belongs to a family of metal alkoxides, each with distinctive properties and applications. Comparing it with similar compounds provides insights into its unique characteristics and advantages for specific applications.

Comparison with Other Tantalum Alkoxides

Compound	Formula	Distinctive Features	Primary Applications
Tantalum (V) isopropoxide	Ta(OiPr)₅	Balance of steric hindrance and reactivity	Thin films, catalysis
Tantalum (V) ethoxide	Ta(OEt)₅	Higher reactivity than isopropoxide	Chemical vapor deposition
Tantalum (V) methoxide	Ta(OMe)₅	Highest reactivity due to smaller alkoxy groups	Specialized synthetic chemistry
Tantalum (V) butoxide	Ta(OBu)₅	Enhanced solubility in organic solvents	Sol-gel processing

The isopropoxide variant offers a balanced profile that makes it particularly versatile across multiple applications.

Comparison with Other Metal Alkoxides

Compound	Formula	Characteristic Properties	Key Differences from Ta(OiPr)₅
Niobium (V) ethoxide	Nb(OEt)₅	Similar structure but different metal	Different electronic properties, reactivity
Zirconium (IV) propoxide	Zr(OiPr)₄	Four propoxide groups, different metal	Different coordination number, applications in ceramics
Titanium (IV) isopropoxide	Ti(OiPr)₄	Four isopropoxide groups	Widely used in photocatalysis, different reactivity pattern

These comparisons highlight the unique position of tantalum (V) isopropoxide within the broader context of metal alkoxides.

Recent Research Developments

Recent scientific investigations have expanded the understanding and applications of tantalum (V) isopropoxide, revealing new potential uses and optimization strategies.

Advanced Synthesis Methods

Research has focused on developing improved synthesis methods for tantalum (V) isopropoxide and its derivatives. Techniques such as sol-gel processing have been employed to create tantalum oxide nanoparticles with tailored properties for specific applications. These advancements allow for greater control over particle size, morphology, and surface characteristics, enhancing the performance of resulting materials.

Novel Tantalum Complexes

Recent studies have explored the synthesis of novel tantalum complexes using tantalum (V) isopropoxide as a starting material. For example, research has demonstrated the preparation of tantalum-based metallocene and half-metallocene complexes that show promising activity in polymerization catalysis.

The half-metallocene complex (η⁵-C₅Me₄H)Ta(NᵗBu)Me₂ has shown particular promise, exhibiting high activity for high-temperature olefin copolymerizations with a catalytic efficiency of 1.2 × 10⁶ g of polymer/((mol of metal) atm h). These findings open new avenues for the application of tantalum compounds in polymer science and materials development.